Cas no 2680873-86-1 (2-hydroxy-2-3-(2,2,2-trifluoroacetamido)phenylacetic acid)

• Product Name: 2-hydroxy-2-3-(2,2,2-trifluoroacetamido)phenylacetic acid
• CAS No: 2680873-86-1
• MF: C₁₀H₈F₃NO₄
• MW: 263.170033454895
• CID: 5651722
• PubChem ID: 165910221
• Update Time: 2025-10-22

2-hydroxy-2-3-(2,2,2-trifluoroacetamido)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680873-86-1
• EN300-28281295
• 2-hydroxy-2-[3-(2,2,2-trifluoroacetamido)phenyl]acetic acid
• 2-hydroxy-2-3-(2,2,2-trifluoroacetamido)phenylacetic acid

• Inchi： 1S/C10H8F3NO4/c11-10(12,13)9(18)14-6-3-1-2-5(4-6)7(15)8(16)17/h1-4,7,15H,(H,14,18)(H,16,17)
• InChI Key： IHIRBNDCOVJAAY-UHFFFAOYSA-N
• SMILES： FC(C(NC1=CC=CC(=C1)C(C(=O)O)O)=O)(F)F

Computed Properties

• Exact Mass: 263.04054222g/mol
• Monoisotopic Mass: 263.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.6Ų

Additional information on 2-hydroxy-2-3-(2,2,2-trifluoroacetamido)phenylacetic acid

Comprehensive Overview of 2-hydroxy-2-3-(2,2,2-trifluoroacetamido)phenylacetic acid (CAS No. 2680873-86-1)

2-hydroxy-2-3-(2,2,2-trifluoroacetamido)phenylacetic acid (CAS No. 2680873-86-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, characterized by the presence of a trifluoroacetamido group and a hydroxyphenylacetic acid moiety, exhibits potential applications in drug development, particularly in the design of enzyme inhibitors and prodrugs. Its molecular formula and precise stereochemistry make it a subject of interest for researchers exploring targeted therapeutics and metabolic pathways.

The compound's CAS No. 2680873-86-1 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as machine learning models increasingly rely on well-annotated chemical libraries for virtual screening. Searches for "2-hydroxy-2-3-(2,2,2-trifluoroacetamido)phenylacetic acid synthesis" and "CAS 2680873-86-1 applications" reflect growing curiosity about its synthetic routes and biomedical relevance.

From a structural perspective, the hydroxy and trifluoroacetamido functional groups contribute to the compound's polarity and reactivity, enabling interactions with biological targets such as proteases or kinases. These features align with current research hotspots like precision medicine and small-molecule modulators, where tailored compounds are engineered to address specific disease mechanisms. Notably, the phenylacetic acid scaffold is a common motif in nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting potential cross-disciplinary applications.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing 2-hydroxy-2-3-(2,2,2-trifluoroacetamido)phenylacetic acid, ensuring purity and batch consistency—a priority for regulatory compliance in pharmaceutical manufacturing. Queries like "CAS 2680873-86-1 NMR data" frequently appear in scientific forums, underscoring the demand for accessible spectral references.

In the context of green chemistry, researchers are investigating eco-friendly synthesis methods for this compound, responding to global emphasis on sustainable pharmaceutical production. The trifluoromethyl group's metabolic stability also makes it a candidate for studies on drug half-life optimization, a recurring theme in pharmacokinetic discussions.

As patent landscapes evolve, 2680873-86-1 has emerged in filings related to bioconjugation techniques and prodrug activation, reflecting its versatility. Educational content explaining "how does 2-hydroxy-2-3-(2,2,2-trifluoroacetamido)phenylacetic acid interact with enzymes" caters to both students and professionals seeking mechanistic insights.

Future directions may explore this compound's role in antibody-drug conjugates (ADCs) or fluorescent probes, leveraging its modular structure. With proper SEO optimization—such as integrating keywords like pharmaceutical intermediates and structure-activity relationships—this overview addresses both technical and exploratory inquiries surrounding CAS No. 2680873-86-1.